4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride

• IUPAC Name: 4-(piperidin-4-ylmethyl)benzoic acid;hydrochloride
• InChI: InChI=1S/C13H17NO2.ClH/c15-13(16)12-3-1-10(2-4-12)9-11-5-7-14-8-6-11;/h1-4,11,14H,5-9H2,(H,15,16);1H
• InChI Key: BRMNOSRWXVOERO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• CAS No.: 609782-06-1

Description

4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Metabolic Pathways in Drug Development

4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride plays a role in the metabolism of certain antidepressants, such as Lu AA21004. It's involved in oxidative pathways catalyzed by various cytochrome P450 enzymes, contributing to the formation of various metabolites, including a 4-hydroxy-phenyl metabolite, a sulfoxide, and a benzylic alcohol, which is further oxidized to corresponding benzoic acid (Hvenegaard et al., 2012).

2. Synthesis of Hybrid Compounds

This compound has been utilized in the synthesis of hybrid systems containing pharmacophoric fragments of various reagents. It's involved in reactions that result in the formation of condensed dihydropyran structures and their subsequent aromatization into benzodihydrochromenilium salts (Ivanova et al., 2019).

3. Development of Serotonin 4 Receptor Agonists

Its derivatives have been synthesized and evaluated for effects on gastrointestinal motility, showing potential as selective serotonin 4 receptor agonists. These compounds can accelerate gastric emptying and increase the frequency of defecation, offering potential for novel prokinetic agents (Sonda et al., 2004).

4. Crystal Structure Analysis

The compound has been used in studying the crystal structures of related compounds, such as 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA). Understanding the conformation of these molecules aids in the development of drugs and materials (Faizi et al., 2016).

5. Co-crystallisation with N-containing Bases

This compound has been involved in the study of co-crystallization with various N-containing bases. Such studies are crucial for understanding molecular interactions and designing better pharmaceutical formulations (Skovsgaard & Bond, 2009).

6. Potential Herbicidal Activity

1-Benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives of this compound have shown significant antimicrobial activities against bacterial and fungal pathogens of tomato plants, indicating potential as herbicides (Vinaya et al., 2009).